Cas no 2138123-78-9 (Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride)

• Product Name: Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride
• CAS No: 2138123-78-9
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 6510894
• PubChem ID: 137704281
• Update Time: 2025-07-21

Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-718587
• methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride
• 2138123-78-9
• Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride

• Inchi： 1S/C9H12N2O3.ClH/c1-14-9(13)5-7(10)6-2-3-11-8(12)4-6;/h2-4,7H,5,10H2,1H3,(H,11,12);1H
• InChI Key： DEGIVRKTWJRZMI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(C1C=CNC(C=1)=O)N)=O

Computed Properties

• Exact Mass: 232.0614700g/mol
• Monoisotopic Mass: 232.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride

Recent Advances in the Study of Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride (CAS: 2138123-78-9)

Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride (CAS: 2138123-78-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this molecule, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric methods, to achieve higher efficiency and selectivity. These advancements have not only facilitated the large-scale production of the compound but have also enabled its use as a key intermediate in the synthesis of more complex bioactive molecules.

In addition to its synthetic applications, Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride has been investigated for its potential therapeutic effects. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity against certain enzyme targets involved in inflammatory and neurodegenerative diseases. For instance, it has been shown to inhibit specific kinases and proteases that play critical roles in disease pathogenesis, making it a candidate for further drug development.

Furthermore, the compound's mechanism of action has been elucidated through structural and computational studies. Molecular docking and dynamics simulations have revealed that Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride interacts with key amino acid residues in the active sites of target enzymes, thereby modulating their activity. These insights have provided a foundation for the design of derivatives with enhanced potency and selectivity.

The safety and pharmacokinetic profile of Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride have also been evaluated in recent preclinical studies. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a low toxicity profile. These findings support its potential for further development as a therapeutic agent.

In conclusion, Methyl 3-amino-3-(2-hydroxypyridin-4-yl)propanoate hydrochloride (CAS: 2138123-78-9) represents a promising molecule in the field of chemical biology and medicinal chemistry. Its synthetic versatility, biological activity, and favorable pharmacokinetic properties make it a valuable candidate for ongoing and future research. Continued investigations into its applications and mechanisms are expected to yield further insights and potential therapeutic breakthroughs.